2-(Dimethylamino)quinoline-6-carboxylic acid

• IUPAC Name: 2-(dimethylamino)quinoline-6-carboxylic acid
• InChI: InChI=1S/C12H12N2O2/c1-14(2)11-6-4-8-7-9(12(15)16)3-5-10(8)13-11/h3-7H,1-2H3,(H,15,16)
• InChI Key: DCXZWOXQTWHGRF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC2=C(C=C1)C=C(C=C2)C(=O)O
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• CAS No.: 958333-03-4

Description

Synthesis Analysis

The synthesis of quinoline derivatives has been a topic of interest in recent years due to their variety of applications in medicinal and synthetic organic chemistry. Various methods have been reported for the synthesis of quinoline derivatives, including microwave-assisted preparation, and the use of alternative reaction methods such as using clay or other recyclable catalysts, one-pot reactions, solvent-free reaction conditions, using ionic liquids, ultrasound promoted synthesis, and photocatalytic synthesis (UV radiation).

Molecular Structure Analysis

The molecular structure of 2-(Dimethylamino)quinoline-6-carboxylic acid consists of a quinoline ring system substituted by a carboxyl group and a dimethylamino group. The exact position and orientation of these substituents can influence the properties and reactivity of the molecule.

Chemical Reactions Analysis

Quinoline derivatives, including this compound, are known to participate in a variety of chemical reactions. These reactions often involve the quinoline ring system and can lead to the formation of a wide range of biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure. It is a solid compound with a molecular weight of 216.24 g/mol. Further details about its specific physical and chemical properties such as melting point, solubility, etc., were not found in the search results.

Scientific Research Applications

2-(Dimethylamino)quinoline-6-carboxylic acid has a wide range of applications in scientific research. It is used as a starting material for the synthesis of various compounds, such as quinoline-based drugs and pesticides. It is also used to study the mechanism of action and biochemical and physiological effects of various drugs. This compound is also used as a reagent in organic synthesis and as a catalyst in polymerization reactions.

Mechanism of Action

Target of Action

Quinoline compounds are known to interact with a variety of biological targets, including enzymes and receptors, due to their versatile structure .

Mode of Action

Quinoline compounds are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .

Biochemical Pathways

Quinoline compounds are known to influence a variety of biochemical pathways, depending on their specific targets .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

The effects of a compound at the molecular and cellular level are typically a result of its interaction with its targets and its influence on biochemical pathways .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(Dimethylamino)quinoline-6-carboxylic acid. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its targets .

Advantages and Limitations for Lab Experiments

The use of 2-(Dimethylamino)quinoline-6-carboxylic acid in laboratory experiments has a number of advantages. It is a relatively inexpensive and readily available compound, which makes it ideal for use in research. It is also relatively stable, which makes it suitable for use in long-term experiments. However, the use of this compound in laboratory experiments has some limitations. The compound is toxic and can cause skin irritation, so it must be handled with care.

Future Directions

There are a number of potential future directions for research involving 2-(Dimethylamino)quinoline-6-carboxylic acid. These include further exploration of its biochemical and physiological effects, development of new synthetic methods for its synthesis, and investigation of its potential applications in drug development. Additionally, further research is needed to understand the mechanism of action of this compound and to identify potential new uses for the compound.